Cas no 390387-79-8 (3-(3,5-difluorophenyl)-2-oxopropanoic acid)
390387-79-8 structure
Product Name:3-(3,5-difluorophenyl)-2-oxopropanoic acid
CAS No:390387-79-8
MF:C9H6F2O3
MW:200.138949871063
CID:6496780
PubChem ID:57263432
Update Time:2024-03-01
3-(3,5-difluorophenyl)-2-oxopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,5-difluorophenyl)-2-oxopropanoic acid
- C91211
- MFCD24483661
- SY339353
- 390387-79-8
- EN300-1846423
-
- Inchi: 1S/C9H6F2O3/c10-6-1-5(2-7(11)4-6)3-8(12)9(13)14/h1-2,4H,3H2,(H,13,14)
- InChI Key: ABQNNXIBZSKYFW-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)CC(C(=O)O)=O)F
Computed Properties
- Exact Mass: 200.02850037g/mol
- Monoisotopic Mass: 200.02850037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 54.4Ų
3-(3,5-difluorophenyl)-2-oxopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846423-0.05g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1846423-0.1g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1846423-0.25g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1846423-0.5g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1846423-1.0g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 1g |
$871.0 | 2023-06-02 | ||
| Enamine | EN300-1846423-2.5g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1846423-5.0g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 5g |
$2525.0 | 2023-06-02 | ||
| Enamine | EN300-1846423-10.0g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 10g |
$3746.0 | 2023-06-02 | ||
| Enamine | EN300-1846423-1g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 1g |
$557.0 | 2023-09-19 | ||
| Enamine | EN300-1846423-5g |
3-(3,5-difluorophenyl)-2-oxopropanoic acid |
390387-79-8 | 5g |
$1614.0 | 2023-09-19 |
3-(3,5-difluorophenyl)-2-oxopropanoic acid Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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